Cas no 1028338-65-9 (1,2-dihydro-4-methyl-1-oxo-6-Phthalazinecarboxylic acid)

• Product Name: 1,2-dihydro-4-methyl-1-oxo-6-Phthalazinecarboxylic acid
• CAS No: 1028338-65-9
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 1096818
• Update Time: 2024-07-26

1,2-dihydro-4-methyl-1-oxo-6-Phthalazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-dihydro-4-methyl-1-oxo-6-Phthalazinecarboxylic acid
• 4-methyl-1-oxo-1,2-dihydro-phthalazine-6-carboxylic acid
• 6-Phthalazinecarboxylic acid, 1,2-dihydro-4-methyl-1-oxo-

• Inchi： 1S/C10H8N2O3/c1-5-8-4-6(10(14)15)2-3-7(8)9(13)12-11-5/h2-4H,1H3,(H,12,13)(H,14,15)
• InChI Key： VJQGKEYMJTXITN-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C(O)=O)C=C2)C(C)=NN1

Computed Properties

• Exact Mass: 204.053492g/mol
• Monoisotopic Mass: 204.053492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.18g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 3.55±0.20(Predicted)